Cas no 360069-19-8 (Glycine,N-[(6-methyl-2,4-dioxo-2H-pyran-3(4H)-ylidene)methyl]-)

• Product Name: Glycine,N-[(6-methyl-2,4-dioxo-2H-pyran-3(4H)-ylidene)methyl]-
• CAS No: 360069-19-8
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 303291
• Update Time: 2024-01-27

Glycine,N-[(6-methyl-2,4-dioxo-2H-pyran-3(4H)-ylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(6-methyl-2,4-dioxo-2H-pyran-3(4H)-ylidene)methyl]-
• Glycine, N-[(6-methyl-2,4-dioxo-2H-pyran-3(4H)-ylidene)methyl]- (9CI)

• Inchi： 1S/C9H9NO5/c1-5-2-7(11)6(9(14)15-5)3-10-4-8(12)13/h2-3,10H,4H2,1H3,(H,12,13)/b6-3+
• InChI Key： UFMBVEXGVILNLI-ZZXKWVIFSA-N
• SMILES： C(O)(=O)CN/C=C1\C(=O)C=C(C)OC\1=O

Computed Properties

• Exact Mass: 211.04807
• Monoisotopic Mass: 211.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7A^2

Experimental Properties

• PSA: 92.7